Cas no 615280-09-6 (2-{3-(2-methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole)

• Product Name: 2-{3-(2-methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole
• CAS No: 615280-09-6
• MF: C₁₇H₁₈N₂OS
• MW: 298.402622699738
• CID: 5447372
• PubChem ID: 1653627
• Update Time: 2025-10-24

2-{3-(2-methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• HMS2545I13
• CHEMBL1543856
• 2-{[3-(2-methylphenoxy)propyl]sulfanyl}-1H-benzimidazole
• 2-[3-(2-methylphenoxy)propylsulfanyl]-1H-benzimidazole
• 2-((3-(o-tolyloxy)propyl)thio)-1H-benzo[d]imidazole
• 2-{[3-(2-METHYLPHENOXY)PROPYL]SULFANYL}-1H-1,3-BENZODIAZOLE
• STK895202
• REGID_for_CID_1653627
• AKOS002180656
• F3068-0225
• Z111716124
• 615280-09-6
• SMR000199006
• 2-{[3-(2-methylphenoxy)propyl]thio}-1H-benzimidazole
• MLS000579569
• 2-[[3-(2-Methylphenoxy)propyl]thio]-1H-benzimidazole
• 2-{3-(2-methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole

• Inchi： 1S/C17H18N2OS/c1-13-7-2-5-10-16(13)20-11-6-12-21-17-18-14-8-3-4-9-15(14)19-17/h2-5,7-10H,6,11-12H2,1H3,(H,18,19)
• InChI Key： QTFIJMSMSXCMSF-UHFFFAOYSA-N
• SMILES： C1(SCCCOC2=CC=CC=C2C)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 298.11398438g/mol
• Monoisotopic Mass: 298.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.8±52.0 °C(Predicted)
• pka: 10.78±0.10(Predicted)

Additional information on 2-{3-(2-methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole

Compound CAS No 615280-09-6: 2-{3-(2-Methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole

Compound CAS No 615280-09-6, also known as 2-{3-(2-Methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole, is a unique organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, electronics, and advanced materials. The structure of this compound features a benzodiazole core with a sulfanyl group attached to a propyl chain that is further substituted with a 2-methylphenoxy group. This combination of functional groups imparts unique electronic and structural properties to the molecule.

The synthesis of 2-{3-(2-Methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The use of transition metal catalysts and microwave-assisted synthesis techniques has significantly improved the yield and purity of the compound.

One of the most promising applications of this compound lies in its potential as an advanced material for electronic devices. The benzodiazole moiety is known for its high thermal stability and excellent electron transport properties, making it a candidate for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating the propylsulfanyl group into the benzodiazole framework enhances the compound's electron mobility and reduces its band gap, which are critical parameters for high-performance electronic materials.

In addition to its electronic applications, CAS No 615280-09-6 has shown potential in the field of drug discovery. The sulfanyl group and the phenoxy substituent contribute to the compound's bioactivity by providing hydrogen bonding capabilities and hydrophobic interactions, which are essential for drug-target binding. Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that further optimization of the compound's structure could lead to novel therapeutic agents.

The structural versatility of 2-{3-(2-Methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole also makes it an attractive candidate for use in polymer science. By incorporating this compound into polymer backbones, researchers have developed materials with enhanced mechanical strength and thermal resistance. These polymers have potential applications in aerospace engineering and high-temperature industrial processes.

From an environmental perspective, recent studies have explored the biodegradability and toxicity profile of this compound. Initial results indicate that under aerobic conditions, the compound undergoes gradual degradation due to microbial activity, although further research is needed to fully understand its environmental impact.

In conclusion, CAS No 615280-09-6, or 2-{3-(2-Methylphenoxy)propylsulfanyl}-1H-1,3-benzodiazole, represents a versatile and multifunctional compound with promising applications across various scientific disciplines. Its unique structure enables it to serve as a building block for advanced materials, pharmaceutical agents, and innovative polymer systems. As research continues to uncover new properties and applications of this compound, its role in shaping future technologies is expected to grow significantly.